Acetyl coenzyme A
Acetyl coenzyme A
Acetyl-CoA is an acyl-CoA having acetyl as its S-acetyl component. It has a role as an effector, a coenzyme, an acyl donor and a fundamental metabolite. It is functionally related to an acetic acid and a coenzyme A. It is a conjugate acid of an acetyl-CoA(4-).
Acetyl-CoA is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Acetyl coenzyme A is a natural product found in Drosophila melanogaster, Homo sapiens, and other organisms with data available.
Acetyl Coenzyme A is the condensation product of coenzyme A and acetic acid which participates in the biosynthesis of fatty acids and sterols, in the oxidation of fatty acids and in the metabolism of many amino acids. In addition, Acetyl Coenzyme A acts as a biological acetylating agent.
Acetyl-CoA is a metabolite found in or produced by Saccharomyces cerevisiae.
Acetyl CoA participates in the biosynthesis of fatty acids and sterols, in the oxidation of fatty acids and in the metabolism of many amino acids. It also acts as a biological acetylating agent.
Acetyl-CoA is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Acetyl coenzyme A is a natural product found in Drosophila melanogaster, Homo sapiens, and other organisms with data available.
Acetyl Coenzyme A is the condensation product of coenzyme A and acetic acid which participates in the biosynthesis of fatty acids and sterols, in the oxidation of fatty acids and in the metabolism of many amino acids. In addition, Acetyl Coenzyme A acts as a biological acetylating agent.
Acetyl-CoA is a metabolite found in or produced by Saccharomyces cerevisiae.
Acetyl CoA participates in the biosynthesis of fatty acids and sterols, in the oxidation of fatty acids and in the metabolism of many amino acids. It also acts as a biological acetylating agent.
Brand Name:
Vulcanchem
CAS No.:
72-89-9
VCID:
VC21202756
InChI:
InChI=1S/C23H38N7O17P3S/c1-12(31)51-7-6-25-14(32)4-5-26-21(35)18(34)23(2,3)9-44-50(41,42)47-49(39,40)43-8-13-17(46-48(36,37)38)16(33)22(45-13)30-11-29-15-19(24)27-10-28-20(15)30/h10-11,13,16-18,22,33-34H,4-9H2,1-3H3,(H,25,32)(H,26,35)(H,39,40)(H,41,42)(H2,24,27,28)(H2,36,37,38)/t13-,16-,17-,18+,22-/m1/s1
SMILES:
CC(=O)SCCNC(=O)CCNC(=O)[C@H](O)C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@H]1O[C@H]([C@H](O)[C@@H]1OP(=O)(O)O)n2cnc3c(N)ncnc23
Molecular Formula:
C23H38N7O17P3S
Molecular Weight:
809.6 g/mol
Acetyl coenzyme A
CAS No.: 72-89-9
Cat. No.: VC21202756
Molecular Formula: C23H38N7O17P3S
Molecular Weight: 809.6 g/mol
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Specification
| Description | Acetyl-CoA is an acyl-CoA having acetyl as its S-acetyl component. It has a role as an effector, a coenzyme, an acyl donor and a fundamental metabolite. It is functionally related to an acetic acid and a coenzyme A. It is a conjugate acid of an acetyl-CoA(4-). Acetyl-CoA is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Acetyl coenzyme A is a natural product found in Drosophila melanogaster, Homo sapiens, and other organisms with data available. Acetyl Coenzyme A is the condensation product of coenzyme A and acetic acid which participates in the biosynthesis of fatty acids and sterols, in the oxidation of fatty acids and in the metabolism of many amino acids. In addition, Acetyl Coenzyme A acts as a biological acetylating agent. Acetyl-CoA is a metabolite found in or produced by Saccharomyces cerevisiae. Acetyl CoA participates in the biosynthesis of fatty acids and sterols, in the oxidation of fatty acids and in the metabolism of many amino acids. It also acts as a biological acetylating agent. |
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| CAS No. | 72-89-9 |
| Molecular Formula | C23H38N7O17P3S |
| Molecular Weight | 809.6 g/mol |
| IUPAC Name | S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] ethanethioate |
| Standard InChI | InChI=1S/C23H38N7O17P3S/c1-12(31)51-7-6-25-14(32)4-5-26-21(35)18(34)23(2,3)9-44-50(41,42)47-49(39,40)43-8-13-17(46-48(36,37)38)16(33)22(45-13)30-11-29-15-19(24)27-10-28-20(15)30/h10-11,13,16-18,22,33-34H,4-9H2,1-3H3,(H,25,32)(H,26,35)(H,39,40)(H,41,42)(H2,24,27,28)(H2,36,37,38)/t13-,16-,17-,18+,22-/m1/s1 |
| Standard InChI Key | ZSLZBFCDCINBPY-ZSJPKINUSA-N |
| Isomeric SMILES | CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
| SMILES | CC(=O)SCCNC(=O)CCNC(=O)[C@H](O)C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@H]1O[C@H]([C@H](O)[C@@H]1OP(=O)(O)O)n2cnc3c(N)ncnc23 |
| Canonical SMILES | CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
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